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Compound of Interest

Compound Name: Colchicine, 1-demethyl-

Cat. No.: B15125229 Get Quote

For researchers, scientists, and drug development professionals, establishing the purity and

identity of a compound is a critical first step in any experimental workflow. This guide provides a

comprehensive comparison of analytical methodologies for the characterization of 1-demethyl-

colchicine, a significant metabolite and derivative of colchicine. Furthermore, it compares its

biological activity with other tubulin-binding agents and outlines its role in relevant signaling

pathways.

Identity and Purity Assessment of 1-demethyl-
colchicine
The identity and purity of 1-demethyl-colchicine are typically established using a combination of

chromatographic and spectroscopic techniques. These methods provide orthogonal

information, ensuring a comprehensive characterization of the compound.

Table 1: Analytical Techniques for the Characterization of 1-demethyl-colchicine
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Technique Parameter Measured
Typical Results for 1-
demethyl-colchicine

High-Performance Liquid

Chromatography (HPLC)

Retention Time (t_R_), Peak

Purity

A single major peak with a

specific retention time under

defined conditions, indicating

high purity.

Mass Spectrometry (MS) Mass-to-charge ratio (m/z)

Provides the molecular weight

of the compound. For

C₂₁H₂₃NO₆, the expected

[M+H]⁺ is approximately

386.15 g/mol .

Nuclear Magnetic Resonance

(NMR) Spectroscopy (¹H and

¹³C)

Chemical shifts (δ), coupling

constants (J)

A unique spectral fingerprint

that confirms the specific

arrangement of atoms within

the molecule, distinguishing it

from other colchicine

derivatives.

X-ray Crystallography
Three-dimensional atomic

structure

Provides definitive structural

confirmation and information

on stereochemistry.[1]

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for Purity Determination

A reversed-phase HPLC method is a robust technique for assessing the purity of 1-demethyl-

colchicine and detecting potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (containing an optional

modifier like 0.1% formic acid for improved peak shape). A typical starting point could be a

30:70 (v/v) mixture of acetonitrile and water.
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Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of 245 nm.

Sample Preparation: A stock solution of 1-demethyl-colchicine is prepared in the mobile

phase or a compatible solvent (e.g., methanol) at a concentration of approximately 1 mg/mL.

Analysis: The retention time of the main peak corresponding to 1-demethyl-colchicine is

recorded. Purity is calculated based on the area percentage of the main peak relative to the

total area of all observed peaks. O-demethylated metabolites of colchicine, including 1-

demethyl-colchicine, can be effectively detected using liquid chromatography-high-resolution

mass spectrometry (LC-HRMS/MS)[2][3].

Mass Spectrometry (MS) for Identity Confirmation

Mass spectrometry is employed to determine the molecular weight of 1-demethyl-colchicine,

confirming its elemental composition. Electrospray ionization (ESI) is a common technique for

this class of compounds.

Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS).

Ionization Mode: Positive electrospray ionization (ESI+).

Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio

(m/z) of the resulting ions is measured. For 1-demethyl-colchicine (C₂₁H₂₃NO₆), the

expected protonated molecule [M+H]⁺ would have an m/z of approximately 386.15. High-

resolution mass spectrometry can provide a more accurate mass measurement to further

confirm the elemental formula. The purity and structure of synthesized colchicine derivatives

can be determined using ESI-MS, NMR, and X-ray analysis[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy provides detailed information about the chemical environment of each

proton and carbon atom in the molecule, allowing for unambiguous structural confirmation.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Experiments:

¹H NMR: Provides information on the number of different types of protons and their

neighboring protons.

¹³C NMR: Provides information on the number of different types of carbon atoms. The

disappearance of the signal for the C1 methoxy group in the ¹³C NMR spectrum is

evidence of the formation of 1-demethyl-colchicine[1].

2D NMR (e.g., COSY, HSQC, HMBC): Used to establish connectivity between protons and

carbons, confirming the complete molecular structure.

Sample Preparation: The sample is dissolved in the deuterated solvent at a suitable

concentration (typically 1-10 mg in 0.5-0.7 mL).

Comparison with Alternative Tubulin Inhibitors
1-demethyl-colchicine belongs to the class of tubulin-binding agents that inhibit microtubule

polymerization by binding to the colchicine-binding site on β-tubulin. Its performance can be

compared to other compounds targeting the same site.

Table 2: Comparison of IC₅₀ Values of Selected Tubulin Inhibitors
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Compound Target/Assay IC₅₀ (µM) Reference

Colchicine
Tubulin

Polymerization
2.3 [4]

Combretastatin A-4

(CA-4)

Tubulin

Polymerization
2.9 [5]

Sit-1 (CA-4 analogue)
Tubulin

Polymerization
9.5 [5]

St. 45 (Quinoline

derivative)

Tubulin

Polymerization
12.38 [6]

St. 54 (Naphthalene-

chalcone derivative)

Tubulin

Polymerization
~8 [6]

Note: IC₅₀ values can vary depending on the specific experimental conditions and cell lines

used.

Visualizing the Experimental Workflow and
Biological Context
Diagram 1: Experimental Workflow for Purity and Identity Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15125229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15125229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

